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An In-depth Technical Guide on Lactic Acid: Molecular Formula, Chemical Structure, and

Analysis

Introduction
Lactic acid (IUPAC name: 2-hydroxypropanoic acid) is a pivotal organic acid with the

molecular formula C₃H₆O₃.[1][2][3] First isolated from sour milk in 1780 by Swedish chemist

Carl Wilhelm Scheele, it is a key intermediate in various biochemical pathways, most notably in

anaerobic respiration.[3][4] Beyond its metabolic role, lactic acid is a versatile chemical

intermediate used in the food, pharmaceutical, and polymer industries.[2][5] Its conjugate base

is known as lactate.[2] This technical guide provides a comprehensive overview of the

molecular and chemical properties of lactic acid, its biological signaling functions, and detailed

experimental protocols for its synthesis, purification, and analysis, tailored for researchers and

professionals in drug development and life sciences.

Molecular Formula and Chemical Structure
Lactic acid is an alpha-hydroxy acid (AHA), characterized by a hydroxyl group attached to the

carbon atom adjacent to the carboxyl group.[2][3][4] This bifunctional nature, containing both a

hydroxyl (-OH) and a carboxyl (-COOH) group, dictates its chemical reactivity, allowing it to

participate in reactions typical of both alcohols and carboxylic acids.[4]
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The central alpha-carbon of lactic acid is bonded to four different groups (-H, -OH, -CH₃, -

COOH), making it a chiral center.[4][6] Consequently, lactic acid exists as a pair of

stereoisomers, or enantiomers, which are non-superimposable mirror images of each other.[6]

These enantiomers are designated as L-(+)-lactic acid ((S)-lactic acid) and D-(-)-lactic acid
((R)-lactic acid).[6][7][8] While both forms are found in nature, the L-isomer is the predominant

form in living organisms, including humans, where it is a product of muscle metabolism.[4][6] A

mixture of equal parts L- and D-lactic acid is known as a racemic mixture, or DL-lactic acid.[7]

Figure 1: Stereoisomers of Lactic Acid

Physicochemical Properties
The physical and chemical properties of lactic acid can vary between its enantiopure forms

and the racemic mixture. The pure enantiomers are white, crystalline solids, whereas the

racemic mixture is typically a colorless to yellowish, odorless, syrupy liquid at room

temperature.[1][3][9] It is miscible with water and ethanol.[4][9]

Quantitative Data Summary
The key physicochemical properties of lactic acid are summarized in the table below.

Property Value References

Molecular Formula C₃H₆O₃ [1][2][5]

Molar Mass 90.08 g/mol [1][4][9]

IUPAC Name 2-hydroxypropanoic acid [1][4]

Density
~1.21 g/cm³ (DL-lactic acid,

liquid)
[9][10]

Melting Point 16.8 - 18 °C (DL-lactic acid) [2][3][9]

53 °C (L- or D-lactic acid) [4][9]

Boiling Point 122 °C at 15 mmHg [2][9]

Acidity (pKa) 3.86 [4][9][11]

Solubility Miscible in water and ethanol [2][4][9]
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Biological Significance and Signaling Pathways
Historically viewed as a metabolic waste product of glycolysis, lactate is now recognized as a

critical energy shuttle and a signaling molecule, or "lactormone," that mediates intercellular and

inter-organ communication.[12][13] It plays significant roles in regulating metabolism,

inflammation, and cellular adaptation to exercise.[12][13][14]

Lactate-Mediated Signaling via HCAR1/GPR81
Lactate exerts many of its signaling effects by acting as a natural ligand for the G-protein

coupled receptor GPR81, now known as Hydroxycarboxylic Acid Receptor 1 (HCAR1).[13][15]

This receptor is highly expressed in adipocytes and is also found in various other tissues,

including the brain and immune cells.[12][13] Activation of HCAR1 by lactate typically leads to

the inhibition of adenylyl cyclase (AC), which in turn decreases intracellular cyclic adenosine

monophosphate (cAMP) levels and reduces the activity of Protein Kinase A (PKA).[13][14] This

pathway has diverse downstream effects, including the inhibition of lipolysis in fat cells and

modulation of immune responses.[13]
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Figure 2: Lactate Signaling via HCAR1/GPR81 Receptor
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Figure 3: General Workflow for Lactic Acid Production & Purification
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Lactic Acid | C3H6O3 | CID 612 - PubChem [pubchem.ncbi.nlm.nih.gov]

2. Lactic acid - Wikipedia [en.wikipedia.org]

3. Lactic Acid Formula - Structure, Properties, Uses, Sample Questions - GeeksforGeeks
[geeksforgeeks.org]

4. Lactic Acid: Structure, Formula, Properties & Real-Life Uses [vedantu.com]

5. Lactic Acid | Formula, Structure & Uses - Lesson | Study.com [study.com]

6. chem.libretexts.org [chem.libretexts.org]

7. acne.org [acne.org]

8. researchgate.net [researchgate.net]

9. LACTIC ACID [smakbo.github.io]

10. Properties and applications of lactic acid in food and medicine | Foodcom S.A.
[foodcom.pl]

11. L Lactic Acid Structure, Lactic Acid Chemical Structure, What Is L-Lactic Acid
[xhlactics.com]

12. Lactate as a Signaling Molecule That Regulates Exercise-Induced Adaptations
[mdpi.com]

13. Lactate: a multifunctional signaling molecule - PMC [pmc.ncbi.nlm.nih.gov]

14. mdpi.com [mdpi.com]

15. Lactate Metabolism, Signaling, and Function in Brain Development, Synaptic Plasticity,
Angiogenesis, and Neurodegenerative Diseases - PMC [pmc.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [lactic acid molecular formula and chemical structure].
BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b042761#lactic-acid-molecular-formula-and-chemical-
structure]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b042761?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/Lactic-Acid
https://en.wikipedia.org/wiki/Lactic_acid
https://www.geeksforgeeks.org/chemistry/lactic-acid-formula-structure-properties-uses-sample-questions/
https://www.geeksforgeeks.org/chemistry/lactic-acid-formula-structure-properties-uses-sample-questions/
https://www.vedantu.com/chemistry/lactic-acid
https://study.com/learn/lesson/lactic-acid-formula-structure-uses.html
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_(OpenStax)/05%3A_Stereochemistry_at_Tetrahedral_Centers/5.01%3A_Enantiomers_and_the_Tetrahedral_Carbon
https://www.acne.org/what-are-the-chemical-structure-of-lactic-acid-and-lactate-and-how-is-lactic-acid-made
https://www.researchgate.net/figure/Chemical-structure-of-lactic-acid-stereoisomers-L--lactic-acid-is-also-known-as_fig1_351434857
https://smakbo.github.io/tugas-labkom-2018-faristsany/properties.html
https://foodcom.pl/en/lactic-acid-properties-and-applications-in-food-and-medicine/
https://foodcom.pl/en/lactic-acid-properties-and-applications-in-food-and-medicine/
https://www.xhlactics.com/chemical-structure-and-properties-of-l-lactic-acid.html
https://www.xhlactics.com/chemical-structure-and-properties-of-l-lactic-acid.html
https://www.mdpi.com/2079-7737/5/4/38
https://www.mdpi.com/2079-7737/5/4/38
https://pmc.ncbi.nlm.nih.gov/articles/PMC8225492/
https://www.mdpi.com/2218-273X/16/1/43
https://pmc.ncbi.nlm.nih.gov/articles/PMC10487923/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10487923/
https://www.benchchem.com/product/b042761#lactic-acid-molecular-formula-and-chemical-structure
https://www.benchchem.com/product/b042761#lactic-acid-molecular-formula-and-chemical-structure
https://www.benchchem.com/product/b042761#lactic-acid-molecular-formula-and-chemical-structure
https://www.benchchem.com/product/b042761#lactic-acid-molecular-formula-and-chemical-structure
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b042761?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b042761?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b042761?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

